Cas no 2109161-59-1 (1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-)

1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- structure
2109161-59-1 structure
Product Name:1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-
CAS No:2109161-59-1
MF:C13H17N3O4
MW:279.291783094406
MDL:MFCD30719280
CID:5164249
Update Time:2025-10-29

1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-
    • MDL: MFCD30719280
    • Inchi: 1S/C13H17N3O4/c1-20-10-4-2-9(3-5-10)13(19)6-16-12(8-18)11(7-17)14-15-16/h2-5,13,17-19H,6-8H2,1H3
    • InChI Key: MJHLEASMNHKLRX-UHFFFAOYSA-N
    • SMILES: N1(CC(O)C2=CC=C(OC)C=C2)C(CO)=C(CO)N=N1

1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- Pricemore >>

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AB521058-1 g
2-[4,5-Bis(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-(4-methoxyphenyl)ethanol
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Additional information on 1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-

Introduction to 1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- (CAS No. 2109161-59-1)

1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]-, identified by its CAS number 2109161-59-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of hydroxyl and methoxy functional groups in its molecular framework enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.

The structural motif of 1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- incorporates a triazole ring, which is renowned for its stability and ability to participate in various chemical reactions. The dimethanol substituents at the 4 and 5 positions of the triazole ring introduce polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets. Additionally, the 2-hydroxy-2-(4-methoxyphenyl)ethyl side chain adds complexity to the molecule, potentially influencing its solubility and metabolic stability.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy in treating a variety of diseases. For instance, studies have highlighted the antimicrobial properties of certain triazole compounds, making them promising candidates for developing novel antibiotics. The hydroxyl group in this compound may contribute to its ability to interact with biological enzymes and receptors, thereby modulating cellular processes.

The methoxyphenyl moiety in the side chain is particularly noteworthy, as it has been shown to enhance binding affinity in several drug molecules. This structural feature is often exploited in medicinal chemistry to improve pharmacokinetic properties such as bioavailability and target specificity. The combination of these elements in 1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- suggests a multifaceted potential for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify promising candidates like CAS No. 2109161-59-1 for further experimental validation. These computational approaches have accelerated the drug discovery process by filtering out less promising compounds early in the development pipeline.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory pathways are complex and involve numerous enzymes and signaling molecules. The structural features of 1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- may allow it to modulate these pathways by inhibiting key enzymes such as COX or LOX. Preliminary studies have suggested that triazole derivatives can exhibit anti-inflammatory effects by interfering with pro-inflammatory mediators.

Another exciting application lies in oncology research. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic intervention. The ability of CAS No. 2109161-59-1 to interact with biological targets may make it effective in disrupting cancer cell metabolism or inhibiting growth factor signaling pathways. Additionally, the compound's solubility profile could enhance its delivery to tumor sites via targeted therapies.

The synthesis of 1H-1,2,3-Triazole-4,5-dimethanol, 1-[2-hydroxy-2-(4-methoxyphenyl)ethyl]- presents an interesting challenge due to its complex structure. Traditional synthetic routes may require multiple steps and careful optimization to achieve high yields and purity. However, recent developments in synthetic methodologies have introduced more efficient strategies for constructing heterocyclic compounds like triazoles. These advancements could streamline the production process and make large-scale synthesis more feasible.

In conclusion,CAS No. 2109161-59-1 represents a promising lead compound with potential applications across multiple therapeutic areas. Its unique structural features—combining a triazole core with hydroxyl and methoxy functional groups—make it an attractive candidate for further investigation. As research continues to uncover new biological targets and synthetic strategies, compounds like this will play an increasingly important role in drug discovery and development.

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